Cas no 1266557-63-4 (Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate)

• Product Name: Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate
• CAS No: 1266557-63-4
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• MDL: MFCD28528973
• CID: 4760468
• Update Time: 2026-02-26

Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate
• Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate

• MDL： MFCD28528973
• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)6-4-12-7-5(6)2-3-11-8(7)10/h2-4,12H,1H3
• InChI Key： PCIPHVADYACKGY-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)C(C(=O)OC)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.8
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate

Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate (CAS No. 1266557-63-4): An Overview of Its Chemical Properties and Biological Applications

Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate (CAS No. 1266557-63-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and biological activities of Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate, as well as its potential uses in drug development.

Chemical Structure and Properties: The molecular formula of Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate is C₁₀H₈ClN₂O₂, and its molecular weight is approximately 229.64 g/mol. The compound features a pyrrolopyridine core with a chlorine substituent at the 7-position and a methyl ester group at the 3-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

The solubility of Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate is moderate in polar solvents such as methanol and dimethyl sulfoxide (DMSO). It is relatively stable under standard laboratory conditions but can undergo hydrolysis in aqueous solutions, leading to the formation of the corresponding carboxylic acid. This property is important to consider during storage and handling to ensure the integrity of the compound.

Synthesis Methods: Several synthetic routes have been reported for the preparation of Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate. One common method involves the condensation of 7-chloroindole with methyl cyanoacetate followed by cyclization and esterification steps. Another approach utilizes a palladium-catalyzed coupling reaction between a halogenated pyrrole derivative and an appropriate carboxylic acid or ester. These synthetic methods provide efficient routes to access this compound with high yields and purity.

Biological Activities: Recent studies have highlighted the potential biological activities of Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate. One notable area of research is its activity as a modulator of ion channels. Specifically, this compound has been shown to interact with potassium channels, which are crucial for maintaining cellular homeostasis and regulating various physiological processes. In vitro studies have demonstrated that Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate can selectively inhibit certain potassium channel subtypes, suggesting its potential use in treating conditions associated with ion channel dysfunction.

In addition to its ion channel modulating properties, Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Potential Therapeutic Applications: The diverse biological activities of Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate make it an attractive candidate for drug development. Its ability to modulate ion channels and reduce inflammation suggests that it could be developed into novel therapeutic agents for various diseases. For example, its selective inhibition of potassium channels could be harnessed to develop new treatments for neurological disorders such as epilepsy and neuropathic pain. Similarly, its anti-inflammatory properties could be exploited to create drugs for chronic inflammatory conditions.

To further explore the therapeutic potential of Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide valuable insights into the pharmacokinetics, pharmacodynamics, and safety profile of the compound. Preliminary results from these trials are promising, indicating that Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate may offer significant benefits over existing treatments.

Conclusion: In summary, Methyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate (CAS No. 1266557-63-4) is a promising organic compound with a wide range of biological activities. Its unique chemical structure and properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various diseases.